Cas no 2034595-33-8 (N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 2034595-33-8
• MF: C₁₈H₂₁NO₃S
• MW: 331.429243803024
• CID: 5360137
• Update Time: 2025-06-08

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2,5-dimethylbenzenesulfonamide
• N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C18H21NO3S/c1-13-7-8-14(2)17(9-13)23(21,22)19-12-18(20)10-15-5-3-4-6-16(15)11-18/h3-9,19-20H,10-12H2,1-2H3
• InChI Key： NSXRETDMAXZAJP-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CC3=C(C2)C=CC=C3)(=O)=O)=CC(C)=CC=C1C

Additional information on N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2034595-33-8): A Comprehensive Overview

N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide (CAS No. 2034595-33-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties.

The chemical structure of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide is characterized by a substituted indanone moiety linked to a sulfonamide group. The indanone scaffold is known for its ability to modulate various biological targets, making it an attractive core structure for drug design. The presence of the hydroxyl group and the dimethyl substitution on the benzene ring further enhances the compound's pharmacological profile by improving its solubility and metabolic stability.

Recent studies have highlighted the potential of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Moreover, preliminary in vitro and in vivo studies have shown that N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide possesses significant antitumor activity against various cancer cell lines. In a study conducted at the National Cancer Institute, the compound was found to induce apoptosis in human breast cancer cells by disrupting mitochondrial membrane potential and activating caspase cascades. These findings suggest that this sulfonamide derivative may have therapeutic potential in cancer therapy.

The pharmacokinetic properties of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide have also been extensively studied. Research indicates that the compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. Additionally, it has been shown to have low toxicity in animal models, further supporting its safety profile for clinical development.

In terms of synthetic accessibility, N-[(2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl]-2,5-dimethylbenzene-1-sulfonamide can be synthesized through a series of well-established chemical reactions. The key steps involve the formation of the indanone scaffold followed by functionalization with the sulfonamide group. The synthetic route is scalable and can be adapted for large-scale production if needed.

The potential applications of N-[(2-hydroxy-2,3-dihydro-1H-inden-2-y l)methyl]-2 , 5 - dimeth y lbe n z e n e - 1 - s u l f o n a m i d e extend beyond inflammation and cancer. Recent research has explored its use in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that this compound can protect neuronal cells from oxidative stress and reduce amyloid-beta aggregation, which are key factors in the pathogenesis of these diseases.

In conclusion, N - [ ( 2 - h y d r o x y - 2 , 3 - d i h y d r o - 1 H - i n d e n - 2 - y l ) m e t h y l ] - 2 , 5 - d i m e t h y l b e n z e n e - 1 - s u l f o n a m i d e (CAS No. 2034595 - 33 - 8) represents a promising candidate for further development in various therapeutic areas. Its unique chemical structure and favorable biological properties make it an attractive target for drug discovery and development efforts. Ongoing research is expected to uncover additional applications and optimize its therapeutic potential.